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Compound of Interest

Compound Name: Bis(2-ethyloctyl) phthalate

Cat. No.: B15175376 Get Quote

Essential Safety and Handling Guide for Bis(2-
ethylhexyl) phthalate
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Bis(2-ethylhexyl) phthalate (DEHP), a compound also known as Bis(2-ethyloctyl)
phthalate. Adherence to these procedures is vital for ensuring the safety of laboratory

personnel and minimizing environmental impact.

Chemical Identifier:

Name: Bis(2-ethylhexyl) phthalate

Synonyms: DEHP, Dioctyl phthalate, Bis(2-ethyloctyl) phthalate

CAS Number: 117-81-7[1]

Primary Hazards: Bis(2-ethylhexyl) phthalate is classified as a hazardous substance with the

following primary concerns:

Reproductive Toxicity: May damage fertility and the unborn child.[1][2]

Carcinogenicity: Limited evidence suggests it may be a carcinogen in humans, as it has

been shown to cause liver cancer in animals.[3][4] The U.S. Environmental Protection

Agency (EPA) has classified DEHP as a Group B2, probable human carcinogen.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15175376?utm_src=pdf-interest
https://www.benchchem.com/product/b15175376?utm_src=pdf-body
https://www.benchchem.com/product/b15175376?utm_src=pdf-body
https://www.benchchem.com/product/b15175376?utm_src=pdf-body
https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1762_hoja_seg_en.pdf
https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1762_hoja_seg_en.pdf
https://bg.cpachem.com/msds?num=SB21280&dnl=sd_-_Bis%282-ethylhexyl%29_Phthalate-3%2C4%2C5%2C6-d4_%5BCAS_93951-87-2%5D_%28SB21280%29_%28EU%29.pdf
https://datasheets.scbt.com/sc-254975.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0238.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/bis-2-ethylhexyl-phthalate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Irritation: Contact can cause irritation to the skin and eyes.[4] Inhalation may irritate the nose

and throat.[4]

Organ Effects: May potentially affect the nervous system and the liver.[4]

Environmental Hazards: Very toxic to aquatic life.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for handling Bis(2-ethylhexyl) phthalate in various

laboratory settings.
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Scenario Eyes/Face Skin (Hands) Body Respiratory

Routine

Laboratory Use

Safety glasses

with side-shields

(EN 166

compliant) or a

face shield.[6]

Chemical-

resistant gloves

(tested to EN

374 standard).

Inspect before

use.[1][6]

Standard lab

coat.

Not required if

handled in a

well-ventilated

area or under a

chemical fume

hood.[1]

Handling Large

Quantities/Risk

of Splash

Face shield and

safety goggles.

[1]

Chemical-

resistant gloves

(tested to EN

374 standard).[1]

[6]

Impervious

clothing or

chemical-

resistant apron

over a lab coat.

[6]

Use in a

chemical fume

hood is strongly

recommended.

Spill Cleanup

Chemical safety

goggles and a

face shield.[1]

Heavy-duty,

chemical-

resistant gloves.

Full-body

impervious

clothing.[3][6]

For significant

spills, a full-face

supplied-air

respirator or an

air-purifying

respirator with

appropriate

cartridges (e.g.,

ABEK) is

necessary.[6]

Emergency

Situations (e.g.,

Fire)

Full facepiece

self-contained

breathing

apparatus

(SCBA).[6]

Chemical-

resistant gloves.

Full-body

protective

clothing.[3]

A self-contained

breathing

apparatus

(SCBA) is

required.[6]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Before handling, obtain and read the Safety Data Sheet (SDS).[1][2]
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Ensure all necessary PPE is available and in good condition.

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Have spill cleanup materials readily accessible.

2. Handling:

Avoid all personal contact, including inhalation of vapors or mists.[3][6]

Wear the appropriate PPE as outlined in the table above.

After handling, wash hands thoroughly with soap and water.[1]

Do not eat, drink, or smoke in the work area.[1]

3. Storage:

Store in a cool, dry, and well-ventilated area.[3][6]

Keep containers tightly closed.[6]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[4][7]

The storage area should be accessible only to authorized personnel.

Spill and Disposal Plan
Proper management of spills and waste is essential to prevent environmental contamination

and personnel exposure.

Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[6]

Ventilate: Ensure the area is well-ventilated.
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Contain: For minor spills, contain the liquid using an inert absorbent material (e.g., sand,

vermiculite).[1][6] For major spills, dike the area to prevent spreading.[7]

Protect: Wear the appropriate PPE for spill cleanup, including respiratory protection.[3]

Clean-up: Carefully collect the absorbed material into a suitable, closed container for

disposal.[6]

Decontaminate: Clean the spill area with soap and water, collecting the wastewater for

disposal.

Disposal Protocol: The disposal of Bis(2-ethylhexyl) phthalate and associated waste must

comply with all local, state, and federal regulations.[3]

Waste Type Disposal Method

Unused Chemical

Dispose of as hazardous waste through a

licensed disposal company. Do not pour down

the drain.[1][6] May be sent to an industrial

combustion plant.[1]

Contaminated Labware

Rinse with a suitable solvent (collecting the

rinsate as hazardous waste). Dispose of as

contaminated waste according to institutional

guidelines.

Contaminated PPE

Dispose of contaminated gloves and disposable

clothing as hazardous waste in a sealed

container.[6]

Spill Cleanup Debris
Collect in a sealed, labeled container and

dispose of as hazardous waste.[6]

Workflow for Safe Handling of Bis(2-ethylhexyl)
phthalate
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1. Preparation

2. Handling

3. Post-Handling

4. Waste Disposal

Read SDS

Select & Inspect PPE

Verify Fume Hood Operation

Don Appropriate PPE

Work in Fume Hood

Handle Chemical

Securely Close Container Doff & Dispose of PPE

Store Properly

Collect Chemical Waste

Wash Hands

Label Hazardous Waste

Collect Contaminated PPE

Arrange for Pickup
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Caption: Workflow for the safe handling and disposal of Bis(2-ethylhexyl) phthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

